Cas no 3230-63-5 (1-(((4-bromophenyl)imino)methyl)-2-naphthol)

• Product Name: 1-(((4-bromophenyl)imino)methyl)-2-naphthol
• CAS No: 3230-63-5
• MF: C₁₇H₁₂BrNO
• MW: 326.18728351593
• MDL: MFCD00021565
• CID: 916830
• PubChem ID: 292702
• Update Time: 2025-10-29

1-(((4-bromophenyl)imino)methyl)-2-naphthol Chemical and Physical Properties

Names and Identifiers

• 1-(((4-bromophenyl)imino)methyl)-2-naphthol
• (1Z)-1-[(4-bromoanilino)methylidene]naphthalen-2-one
• 1-[(1E)-2-(4-bromophenyl)-2-azavinyl]naphthalen-2-ol
• 1-[(4-bromo-phenylimino)-methyl]-[2]naph
• 1-[(4-Brom-phenylimino)-methyl]-[2]naphthol
• 1-[[(4-bromophenyl)imino]methylenyl]-2-naphthalenol
• 2-hydroxy-1-naphthylidene-4-bromoaniline
• AC1NTDZG
• N-(p-bromophenyl)-2-hydroxy-1-naphthaldimine
• N-2-hydroxy-1-naphthaldimine-p-bromoaniline
• Naphtalen-2-ol, 1-[(4-bromophenyl)iminomethyl]-
• NSC158630
• 1-{[(4-BROMOPHENYL)IMINO]METHYL}-2-NAPHTHOL
• 1-(((4-Bromophenyl)imino)methyl)naphthalen-2-ol
• 1-[(4-Bromo-phenylimino)-methyl]-naphthalen-2-ol
• 1-[N-(4-bromophenyl)]aminomethylidene-2(1h)naphthalenone
• SCHEMBL21810701
• AKOS016038008
• PXLPAZKKRLOYAO-YBFXNURJSA-N
• DTXSID10418834
• 1-[(E)-[(4-bromophenyl)imino]methyl]naphthalen-2-ol
• NSC-158630
• 1-{[(4-Bromophenyl)imino]-methyl}-2-naphthol
• 1-(4-Bromophenyliminomethyl)-2-naphthol
• 3230-63-5
• MFCD00021565
• AKOS003670899
• 1-[(4-bromophenyl)iminomethyl]naphthalen-2-ol
• 1-((E)-[(4-Bromophenyl)imino]methyl)-2-naphthol #

• MDL： MFCD00021565
• Inchi： 1S/C17H12BrNO/c18-13-6-8-14(9-7-13)19-11-16-15-4-2-1-3-12(15)5-10-17(16)20/h1-11,20H/b19-11+
• InChI Key： PXLPAZKKRLOYAO-YBFXNURJSA-N
• SMILES： BrC1C=CC(=CC=1)/N=C/C1=C(C=CC2C=CC=CC=21)O

Computed Properties

• Exact Mass: 325.01026
• Monoisotopic Mass: 325.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59
• LogP: 5.05850

Additional information on 1-(((4-bromophenyl)imino)methyl)-2-naphthol

Introduction to 1-(((4-bromophenyl)imino)methyl)-2-naphthol (CAS No. 3230-63-5)

1-(((4-bromophenyl)imino)methyl)-2-naphthol, identified by its CAS number 3230-63-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic aromatic derivatives, characterized by its unique structural framework that integrates a naphthol moiety with an imino group linked to a bromophenyl substituent. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The naphthol component of the molecule, specifically the 2-naphthol moiety, is well-known for its role in various pharmacological applications. Naphthols are aromatic compounds that exhibit a range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. These characteristics have been extensively studied in academic and industrial research settings, leading to their incorporation into numerous drug candidates and therapeutic agents. The 4-bromophenyl substituent further enhances the compound's reactivity, allowing for diverse chemical modifications that can be exploited in drug design.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. The structural motif of 1-(((4-bromophenyl)imino)methyl)-2-naphthol aligns well with this trend, as it provides a versatile platform for generating structurally diverse derivatives. The imino group serves as a key site for further functionalization, enabling the attachment of various pharmacophores that can modulate biological activity. This flexibility has made the compound particularly appealing for medicinal chemists seeking to develop new therapeutic interventions.

One of the most compelling aspects of 1-(((4-bromophenyl)imino)methyl)-2-naphthol is its potential application in the development of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on enzymes involved in cancer progression and inflammation. The bromophenyl ring, in particular, has been shown to enhance binding affinity to certain protein targets, improving the overall efficacy of potential drug candidates. Such findings underscore the importance of this compound as a building block in rational drug design.

The synthesis of 1-(((4-bromophenyl)imino)methyl)-2-naphthol involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the condensation of 2-naphthol with an appropriate aldehyde derivative in the presence of a dehydrating agent to form an imine intermediate. Subsequent bromination of the phenyl ring introduces the bromine substituent, completing the formation of the target molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, can also be employed to achieve higher yields and purities.

Recent advancements in computational chemistry have further enhanced the utility of 1-(((4-bromophenyl)imino)methyl)-2-naphthol in drug discovery. Molecular modeling studies have been conducted to predict how different derivatives of this compound might interact with biological targets at the molecular level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and potential side effects, enabling researchers to optimize lead compounds before they enter preclinical testing. Such computational approaches are becoming increasingly integral to modern pharmaceutical development.

The pharmacological profile of 1-(((4-bromophenyl)imino)methyl)-2-naphthol continues to be explored through both experimental and theoretical investigations. Researchers are particularly interested in its potential as an anti-cancer agent due to its ability to disrupt key signaling pathways involved in tumor growth and metastasis. Preclinical studies have shown promising results when this compound is incorporated into novel therapeutic strategies targeting solid tumors and hematological malignancies. These findings highlight its significance as a candidate for further clinical development.

In addition to its applications in oncology, 1-(((4-bromophenyl)imino)methyl)-2-naphthol has shown promise in addressing other diseases associated with inflammation and oxidative stress. For example, derivatives of this compound have demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. This makes it a candidate for treating chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The broad spectrum of potential therapeutic applications underscores its versatility as a pharmacological scaffold.

The industrial relevance of 1-(((4-bromophenyl)imino)methyl)-2-naphthol is further underscored by its incorporation into several patents filed by pharmaceutical companies investigating novel drug candidates. These patents highlight its role as a key intermediate in synthesizing complex molecules with improved pharmacokinetic profiles and reduced toxicity. As drug development continues to evolve towards more personalized medicine approaches, compounds like 1-(((4-bromophenyl)imino)methyl)-2-naphthol are expected to play an increasingly important role in tailoring treatments to individual patient needs.

The future prospects for 1-(((4-bromophenyl)imino)methyl)-2-naphthol are bright, with ongoing research aimed at expanding its utility across multiple therapeutic areas. Innovations in synthetic methodologies will continue to enhance access to this compound and its derivatives, facilitating faster discovery cycles in drug development programs. Moreover, collaborations between academic institutions and industry leaders are likely to drive further exploration into its potential applications.

In conclusion,1-(((4-bromophenyl)imino)methyl)-2-naphthol (CAS No. 3230-63-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of biological activities。 Its versatility as a synthetic intermediate positions it as a cornerstone for developing innovative therapeutics across various medical disciplines。 As research progresses，this compound is poised to contribute substantially to future breakthroughs，offering hope for improved treatments for some。of。the。most。pressing。healthcare challenges facing society today。